Cas no 2228529-89-1 (3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228529-89-1
• MF: C₁₀H₁₀ClF₃O
• MW: 238.634012699127
• CID: 6313929
• PubChem ID: 165976362
• Update Time: 2025-05-19

3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol
• EN300-1943290
• 2228529-89-1

• Inchi： 1S/C10H10ClF3O/c1-6-2-3-8(11)7(4-6)5-9(15)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： IBOMBIASYHIIJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 238.0372271g/mol
• Monoisotopic Mass: 238.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol

Research Brief on 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol (CAS: 2228529-89-1): Recent Advances and Applications

3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol (CAS: 2228529-89-1) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

One of the most notable advancements in the study of 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol is its application in the synthesis of novel fungicides and herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a broad spectrum of plant pathogens, including Fusarium and Aspergillus species. The researchers attributed this activity to the compound's ability to disrupt fungal cell membrane integrity, making it a promising candidate for next-generation agrochemicals.

In the pharmaceutical domain, 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol has been investigated as a precursor for the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. A recent preprint on bioRxiv highlighted its potential in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. The study reported that fluorinated analogs of this compound showed enhanced selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, researchers have developed innovative methodologies to optimize the production of 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach using catalytic hydrogenation, which significantly improved yield and reduced waste generation. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental sustainability are critical considerations.

Despite these promising developments, challenges remain in the widespread adoption of 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol. For instance, its pharmacokinetic properties, such as metabolic stability and bioavailability, require further optimization for therapeutic applications. Additionally, regulatory approvals for its use in agrochemicals necessitate comprehensive toxicological assessments. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity and the exploration of novel delivery systems to enhance its efficacy.

In conclusion, 3-(2-chloro-5-methylphenyl)-1,1,1-trifluoropropan-2-ol (CAS: 2228529-89-1) represents a versatile compound with significant potential in both agrochemical and pharmaceutical industries. Ongoing research continues to uncover its multifaceted applications, paving the way for innovative solutions to global challenges in crop protection and human health. This brief underscores the importance of interdisciplinary collaboration to fully realize the compound's promise.